Cas no 157590-60-8 (4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine)
157590-60-8 structure
Product Name:4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine
CAS No:157590-60-8
MF:C7H6BrF3N2
MW:255.035151004791
MDL:MFCD09263998
CID:843006
PubChem ID:10538921
Update Time:2024-11-01
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine
- 2-Amino-4-bromo-5-(trifluoromethyl)phenylamine
- 4‐BROMO‐5‐TRIFLUOROMETHYLBENZENE‐1,2‐DIAMINE
- 4-Bromo-5-fluorobenzene-1,2-diamine
- AB50366
- F51085
- SCHEMBL848016
- CS-0087936
- 1,2-Diamino-4-bromo-5-(trifluoromethyl)benzene
- 4-Bromo-5-trifluoromethyl-benzene-1,2-diamine
- DTXSID60441495
- MFCD09263998
- AKOS005073501
- J-514760
- SY260309
- MD-0073
- 1,2-Benzenediamine, 4-bromo-5-(trifluoromethyl)-
- 4-Bromo-5-(trifluoromethyl)-1,2-benzenediamine
- 157590-60-8
-
- MDL: MFCD09263998
- Inchi: 1S/C7H6BrF3N2/c8-4-2-6(13)5(12)1-3(4)7(9,10)11/h1-2H,12-13H2
- InChI Key: AKIMDXKCJKECRS-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1C(F)(F)F)N)N
Computed Properties
- Exact Mass: 253.96700
- Monoisotopic Mass: 253.96665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04000
- LogP: 3.79470
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM183137-1g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 1g |
$637 | 2021-06-16 | |
| Chemenu | CM183137-5g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 5g |
$1910 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AR933-200mg |
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine |
157590-60-8 | 98+% | 200mg |
997.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AR933-50mg |
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine |
157590-60-8 | 98+% | 50mg |
327.0CNY | 2021-07-14 | |
| Apollo Scientific | PC501059-250mg |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 250mg |
£85.00 | 2025-02-21 | |
| Apollo Scientific | PC501059-1g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 1g |
£260.00 | 2025-02-21 | |
| Apollo Scientific | PC501059-5g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 5g |
£840.00 | 2025-02-21 | |
| abcr | AB270337-500 mg |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine, 95%; . |
157590-60-8 | 95% | 500mg |
€579.60 | 2023-04-26 | |
| abcr | AB270337-1 g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine, 95%; . |
157590-60-8 | 95% | 1g |
€906.10 | 2023-04-26 | |
| Chemenu | CM183137-1g |
2-Amino-4-bromo-5-(trifluoromethyl)phenylamine |
157590-60-8 | 95% | 1g |
$637 | 2022-06-12 |
4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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